Cas no 1128-08-1 (Dihydrojasmone)

• Product Name: Dihydrojasmone
• CAS No: 1128-08-1
• MF: C₁₁H₁₈O
• MW: 166.260023593903
• MDL: MFCD00036480
• CID: 40865
• PubChem ID: 62378
• Update Time: 2025-05-26

Dihydrojasmone Chemical and Physical Properties

Names and Identifiers

• 2-N-AMYL-3-METHYL-2-CYCLOPENTEN-1-ONE
• 2-PENTYL-3-METHYL-2-CYCLOPENTEN-1-ONE
• 3-METHYL-2-PENTYL-2-CYCLOPENTEN-1-ONE
• 3-METHYL-2-PENTYL-2-CYCLOPENTENONE
• METHYL PENTYL CYCLOPENTEN-2-ONE
• FEMA 3763
• DI JASMONE
• DIHYDROJASMONE
• DIHYDROJASMONE(RG)
• 2-Amyl-3-methyl-2-cyclopenten-1-one
• 3-methyl-2-pentylcyclopent-2-en-1-one
• Dihydrojasmone

• MDL： MFCD00036480
• Inchi： 1S/C11H18O/c1-3-4-5-6-10-9(2)7-8-11(10)12/h3-8H2,1-2H3
• InChI Key： YCIXWYOBMVNGTB-UHFFFAOYSA-N
• SMILES： CCCCCC1C(=O)CCC=1C
• BRN： 1906471

Computed Properties

• Exact Mass: 166.13600
• Monoisotopic Mass: 166.135765
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 10
• XLogP3: 2.9
• Topological Polar Surface Area: 17.1

Experimental Properties

• Color/Form: Light yellow oily liquid
• Density: 0.916 g/mL at 25 °C(lit.)
• Boiling Point: 84°C/1mmHg(lit.)
• Flash Point: Degrees Fahrenheit:204.8°F
  Degrees Celsius:96°C
  
• Refractive Index: n20/D 1.479(lit.)
• PSA: 17.07000
• LogP: 3.24610
• FEMA: 3763
• Solubility: Not determined

Dihydrojasmone Security Information

• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H303
• Warning Statement： P312
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• RTECS：GY7302000
• TSCA：Yes
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on Dihydrojasmone

Exploring Dihydrojasmone (CAS No. 1128-08-1): A Versatile Fragrance and Flavor Compound

Dihydrojasmone (CAS No. 1128-08-1) is a naturally occurring organic compound widely used in the fragrance and flavor industries. Known for its floral, slightly fruity, and woody aroma, this ketone derivative is a key ingredient in perfumery and cosmetic formulations. Its molecular structure, C11H18O, contributes to its stability and compatibility with other ingredients, making it a popular choice for creating complex scent profiles. The compound is often synthesized to meet the high demand for jasmine-like fragrances in personal care products and aromatherapy applications.

In recent years, the demand for natural and sustainable fragrance ingredients has surged, driven by consumer preferences for eco-friendly products. Dihydrojasmone aligns with this trend, as it can be derived from plant sources or produced through green chemistry methods. Its low toxicity and biodegradability further enhance its appeal in formulations targeting environmentally conscious consumers. Searches for "clean beauty ingredients" and "sustainable perfumery" often highlight compounds like Dihydrojasmone, underscoring its relevance in modern cosmetic science.

The versatility of Dihydrojasmone extends beyond fragrances. It is also employed in flavor compositions, particularly in enhancing fruity and floral notes in beverages, confectionery, and dairy products. Its ability to blend seamlessly with other flavor molecules makes it a valuable tool for food technologists. Online queries such as "flavor enhancers for food" and "natural food aromas" frequently mention this compound, reflecting its cross-industry applications.

From a technical perspective, Dihydrojasmone exhibits excellent solubility in alcohol and oils, which simplifies its incorporation into various formulations. Its vapor pressure and boiling point (approximately 230°C) make it suitable for both room-temperature and heated applications. These physicochemical properties are often discussed in forums focusing on "fragrance formulation techniques" and "perfume chemistry," where professionals seek detailed insights into ingredient behavior.

Research into the olfactory properties of Dihydrojasmone reveals its unique ability to modify and enhance other scent components. Perfumers value its capacity to add depth and longevity to floral bouquets, particularly in jasmine-based perfumes and oriental fragrance blends. This characteristic has led to its inclusion in many premium fragrance lines, as evidenced by the growing number of searches for "luxury perfume ingredients" and "long-lasting floral scents."

The compound's stability under various pH conditions and its resistance to oxidation contribute to its widespread use in personal care products. Formulators appreciate its compatibility with surfactants and emulsifiers, making it a reliable choice for shampoos, body washes, and lotions. Discussions around "stable fragrance compounds" and "pH-resistant aroma chemicals" frequently reference Dihydrojasmone as a benchmark ingredient.

In the realm of aromatherapy, Dihydrojasmone has gained attention for its potential calming effects. While not as extensively studied as some essential oils, its floral character associates it with relaxation and stress relief. This connection has sparked interest in wellness circles, with searches for "aromatherapy for anxiety" and "calming scent molecules" increasingly mentioning this compound.

From a regulatory standpoint, Dihydrojasmone is generally recognized as safe when used in approved concentrations. It complies with IFRA (International Fragrance Association) standards and is listed in the FEMA GRAS (Generally Recognized As Safe) database for flavor use. These certifications are crucial for manufacturers navigating the complex landscape of "cosmetic ingredient compliance" and "food additive regulations."

The future of Dihydrojasmone looks promising as innovation in fragrance delivery systems advances. Microencapsulation technologies and sustainable sourcing methods are expanding its applications while addressing environmental concerns. As consumers continue to prioritize "transparent ingredient lists" and "eco-conscious formulations," this versatile compound is well-positioned to maintain its importance in the fragrance and flavor industries.